N-(2-((6-methylpyridazin-3-yl)amino)ethyl)butyramide

• IUPAC Name: N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]butanamide
• InChI: InChI=1S/C11H18N4O/c1-3-4-11(16)13-8-7-12-10-6-5-9(2)14-15-10/h5-6H,3-4,7-8H2,1-2H3,(H,12,15)(H,13,16)
• InChI Key: JDWLXGBXZWEUPT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCCNC1=NN=C(C=C1)C
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol
• CAS No.: 1171729-37-5

Description

N-(2-((6-methylpyridazin-3-yl)amino)ethyl)butyramide is a useful research compound. Its molecular formula is C11H18N4O and its molecular weight is 222.292. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Biocidal Properties : Research has explored the preparation of compounds with significant structural similarities, demonstrating excellent biocidal properties against a range of microorganisms, including Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi (Youssef et al., 2011).

• Anticancer and Anti-inflammatory Applications : Several studies focus on the synthesis and evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, indicating a potential for therapeutic use in cancer and inflammation-related conditions (Rahmouni et al., 2016).

• Antimicrobial Activity : Compounds related to N-(2-((6-methylpyridazin-3-yl)amino)ethyl)butyramide have been studied for their antimicrobial activity. Research on new pyrazoline and pyrazole derivatives has shown significant antibacterial and antifungal effects, suggesting potential for use in fighting infections (Hassan, 2013).

• Antiviral Activities : Research into benzamide-based 5-aminopyrazoles and their derivatives has shown remarkable activity against avian influenza virus (H5N1), highlighting the potential for the development of new antiviral agents (Hebishy et al., 2020).